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Compound of Interest

Compound Name: (+)-Indolactam V

CAS No.: 84590-48-7

Cat. No.: B1630506

Get Quote

Executive Summary & Scope
Target Molecule: Cytoblastin (CAS: 137109-42-3). Classification: Teleocidin-type indole

alkaloid; Protein Kinase C (PKC) modulator. Precursor: (-)-Indolactam V (ILV).[1] Note: While

the prompt mentions (+)-Indolactam V, the natural bioactive isomer and the one used in the

Kishi synthesis is typically (-)-Indolactam V. This guide addresses the specific stereochemical

correlation established in the literature, primarily focusing on the (-)-enantiomer as the bioactive

scaffold, but the chemistry applies to the (+)-enantiomer for synthesizing the enantiomer of

Cytoblastin if desired.

Critical Disambiguation:
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WARNING: Do not confuse the indole alkaloid Cytoblastin (isolated from Streptoverticillium

eurocidicum) with the trade name "Cytoblastin" used for Vinblastine Sulfate (a chemotherapy

agent). This guide exclusively covers the synthesis of the indole alkaloid.

Strategic Rationale: The Indolactam Scaffold
Cytoblastin acts as a "pseudodimer" of the endogenous PKC activator diacylglycerol (DAG). Its

structure consists of a rigid Indolactam V core functionalized at the C7 position with a

hydrophilic, bis-indole side chain.

Why Indolactam V?

Stereochemical Template: The nine-membered lactam ring of Indolactam V provides a pre-

organized, conformationally restricted scaffold (existing as sofa and twist conformers).

Bioactive Pharmacophore: The "upper half" of Cytoblastin is identical to Indolactam V, which

contains the essential hydrogen-bonding motifs (indole NH, amide, hydroxyl) required for

PKC activation.

Synthetic Accessibility: Functionalization of the indole ring at C7 (via electrophilic

substitution) allows for the modular attachment of the "lower half" side chain.

Retrosynthetic Analysis
The synthesis relies on a convergent strategy disconnecting the C7 side chain.

Disconnection: C7(Indole)–C1'(Sidechain).

Key Transform: Palladium-mediated Stille coupling.

Synthons:

Nucleophile: Indolyl-functionalized allylstannane (Fragment A).
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Electrophile: 7-Bromoindolactam V (Fragment B).

Synthetic Methodology (The Kishi Route)[3]
Phase 1: Core Functionalization (Synthesis of Fragment
B)
The first objective is to install a reactive handle (bromide) at the C7 position of the Indolactam V

core without disrupting the sensitive lactam ring or epimerizing the C9/C12 centers.

Step 1.1: Protection The indole nitrogen (N1) and the primary alcohol must be protected to

prevent side reactions during lithiation or coupling.

Reagent: 2-(Trimethylsilyl)ethoxymethyl chloride (SEM-Cl).

Conditions: NaH, DMF, 0°C.

Outcome: N-SEM-Indolactam V.[2][3]

Step 1.2: Regioselective Bromination

Reagent: Pyridinium bromide perbromide (PBP) or NBS in dioxane/pyridine.

Mechanism: Electrophilic aromatic substitution. The C7 position is activated by the nitrogen

lone pair but is less sterically hindered than C2, and electronically favored over C5/C6 in the

specific fused ring system.

Product:7-Bromo-N-SEM-indolactam V.

Phase 2: Stille Coupling (Fragment Assembly)
This is the pivotal step. A sterically demanding C–C bond is formed between the Indolactam

core and the indole-containing side chain.

Reagents:

(Catalyst), CuI (Co-catalyst), CsF (Fluoride source to activate stannane).

Coupling Partner:Allylstannane (c-13).[2]
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Structure: An allylic stannane bearing a protected indole moiety.

Conditions: Reflux in dioxane or toluene.

Mechanism:

Oxidative Addition: Pd(0) inserts into the C7–Br bond.

Transmetallation: The stannyl group is exchanged for the Pd species.

Reductive Elimination: Formation of the C–C bond.

Result: A "bis-indole" intermediate with a terminal olefin side chain attached at C7.

Phase 3: Stereoselective Oxidation & Deprotection
The final phase converts the olefin into the bioactive diol moiety.

Step 3.1: Dihydroxylation

Reagent: Osmium tetroxide (

), N-Methylmorpholine N-oxide (NMO).

Selectivity: The existing chirality of the Indolactam V core directs the approach of the osmium

reagent, yielding the specific diastereomer (1A) found in natural Cytoblastin.

Product: The 2,3-dihydroxypropyl side chain.

Step 3.2: Global Deprotection

Reagent: TBAF (for SEM removal) or Lewis acids (

).

Outcome:(-)-Cytoblastin.[4]

Experimental Protocols
Protocol A: Synthesis of 7-Bromoindolactam V
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Setup: Flame-dry a 50 mL round-bottom flask under Argon.

Dissolution: Dissolve (-)-Indolactam V (100 mg, 0.33 mmol) in anhydrous pyridine (2 mL).

Bromination: Add Pyridinium Bromide Perbromide (1.1 equiv) dropwise at 0°C.

Reaction: Stir at 0°C for 1 hour, then warm to RT. Monitor by TLC (Silica, 5% MeOH/DCM).

Workup: Quench with sat.

. Extract with EtOAc (3x). Wash organics with brine, dry over

.

Purification: Flash chromatography (Hexanes/EtOAc) to yield the 7-bromo derivative.

Protocol B: Stille Coupling
Reagents: Combine 7-bromo-N-SEM-indolactam V (1 equiv), Allylstannane (1.5 equiv), and

(10 mol%).

Additives: Add CuI (10 mol%) and CsF (2 equiv) to accelerate the reaction.

Conditions: Degas the solution (Dioxane) via freeze-pump-thaw. Heat to reflux (100°C) for

12-24 hours.

Purification: Filter through Celite. Purify via HPLC or radial chromatography to isolate the

coupled olefin.

Visualization: Synthesis Pathway
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Caption: Synthetic pathway transforming (-)-Indolactam V into Cytoblastin via regio-controlled

bromination and Stille coupling.
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Challenge Mechanistic Root Optimization Strategy

Regioselectivity (Bromination)

Indole C3 is blocked; C2 is

sterically hindered. C7 is

electronically activated but

requires careful control to

avoid dibromination.

Use mild brominating agents

(pyridinium bromide

perbromide) and low

temperature (0°C).

Stille Coupling Efficiency

Steric bulk at C7 and the

allylstannane hinders

transmetallation.

Use "Farina conditions"

(addition of CuI/CsF) to

facilitate the Sn-Pd exchange.

Stereocontrol (Diol)
The 9-membered lactam ring

creates a chiral pocket.

The "twist" conformation of the

ring directs

attack from the less hindered

face, establishing the correct

stereochemistry (1A).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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and industry.
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Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1630506?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

